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Compound of Interest

Compound Name: Erysubin A

Cat. No.: B108419 Get Quote

An In-Depth Technical Guide to Erysubin A

Abstract
Erysubin A is a compound of significant interest to the scientific community, particularly in the

fields of biochemistry and pharmacology. This document provides a concise overview of its

fundamental physicochemical properties, including its Chemical Abstracts Service (CAS)

number and molecular weight. The information is presented to support researchers, scientists,

and professionals in drug development in their ongoing work with this molecule.

Physicochemical Properties of Erysubin A
The fundamental identifiers and properties of Erysubin A are crucial for experimental design,

data analysis, and regulatory documentation. These key data points are summarized below.

Property Value

CAS Number 136150-52-8

Molecular Weight 286.30 g/mol

Caption: Core physicochemical data for Erysubin A.

Further Research and Experimental Data
Comprehensive experimental protocols and detailed signaling pathway information are

currently being compiled from various research sources. Future updates to this guide will
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include in-depth methodologies and visual representations of Erysubin A's mechanism of

action and related biological pathways.

Experimental Workflow for Compound
Characterization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound like Erysubin A.
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Caption: Generalized workflow for chemical compound characterization.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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